2-chloro-4-{[3-(oxan-4-yl)-1H-pyrazol-4-yl]oxy}pyridine

• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol
• IUPAC Name: 2-chloro-4-[[5-(oxan-4-yl)-1H-pyrazol-4-yl]oxy]pyridine
• InChI: InChI=1S/C13H14ClN3O2/c14-12-7-10(1-4-15-12)19-11-8-16-17-13(11)9-2-5-18-6-3-9/h1,4,7-9H,2-3,5-6H2,(H,16,17)
• InChI Key: DURNMHJYZBFUDA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=C(C=NN2)OC3=CC(=NC=C3)Cl

Description

2-Chloro-4-{[3-(oxan-4-yl)-1H-pyrazol-4-yl]oxy}pyridine (CAS: 1898283-89-0) is a heterocyclic compound featuring a pyridine core substituted at the 2-position with a chlorine atom and at the 4-position with an oxygen-linked pyrazole moiety. The pyrazole ring is further substituted with a tetrahydropyran (oxane) group at its 3-position.

Comparison with Similar Compounds

Data Table: Key Structural Features of Analogs

Compound Name	CAS Number	Core Structure	Substituents	Key Features
2-Chloro-4-{[3-(oxan-4-yl)-1H-pyrazol-4-yl]oxy}pyridine	1898283-89-0	Pyridine	- Cl at C2 - Pyrazole-oxy group at C4 (with oxane at pyrazole C3)	Oxygen bridge enhances solubility; oxane provides steric bulk and potential hydrogen-bonding sites.
2-Chloro-4-{[3-(methylsulfanyl)propyl]amino}benzonitrile	1097815-86-5	Benzonitrile	- Cl at C2 - Amino-propyl (methylsulfanyl) at C4 - Nitrile group at C4	Sulfur-containing substituent increases lipophilicity; nitrile group introduces polarity and reactivity.
2-Chloro-4-{[4-(trifluoromethoxy)anilino]carbonyl}phenyl-N,N-dimethylsulfamate	Not specified	Phenyl-sulfamate	- Cl at C2 - Trifluoromethoxy-anilino carbonyl at C4 - Dimethylsulfamate group	Trifluoromethoxy group is electron-withdrawing; sulfamate may enhance metabolic stability.

Substituent-Driven Property Analysis

Solubility and Polarity: The oxane group in the target compound introduces oxygen atoms, which may improve water solubility compared to the methylsulfanyl analog. The latter’s sulfur atom and alkyl chain likely enhance lipid membrane permeability .

Electronic Effects: The trifluoromethoxy group in the sulfamate analog is strongly electron-withdrawing, which could stabilize negative charges or alter aromatic ring reactivity. In contrast, the pyrazole-oxy group in the target compound may act as a weak electron donor due to the oxygen bridge.

The methylsulfanyl group’s lipophilicity might improve blood-brain barrier penetration, making it more suitable for CNS-targeted applications compared to the hydrophilic oxane derivative.

Synthetic Accessibility :

• The target compound’s tetrahydropyran substitution requires multi-step synthesis (e.g., cyclization or coupling reactions), whereas analogs like the benzonitrile derivative may be synthesized via simpler alkylation or nucleophilic substitution.

Commercial and Research Implications

• Supplier Availability : The target compound has only one supplier, suggesting it is a niche or recently developed molecule. In contrast, analogs like the benzonitrile derivative are listed with two suppliers, indicating broader industrial adoption .
• Potential Applications: The oxane-pyrazole motif in the target compound could be explored in kinase inhibitors (pyrazole is a common pharmacophore) or as a chiral scaffold in asymmetric catalysis. The trifluoromethoxy analog’s stability under metabolic conditions may suit agrochemical applications where environmental persistence is critical.